Cas no 2229387-95-3 (2-methyl-1-(quinoxalin-2-yl)propan-2-ol)

• Product Name: 2-methyl-1-(quinoxalin-2-yl)propan-2-ol
• CAS No: 2229387-95-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6599620
• PubChem ID: 165651988
• Update Time: 2025-10-28

2-methyl-1-(quinoxalin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(quinoxalin-2-yl)propan-2-ol
• 2229387-95-3
• EN300-1822959

• Inchi： 1S/C12H14N2O/c1-12(2,15)7-9-8-13-10-5-3-4-6-11(10)14-9/h3-6,8,15H,7H2,1-2H3
• InChI Key： OSMNYDAUSRRQJR-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Additional information on 2-methyl-1-(quinoxalin-2-yl)propan-2-ol

Introduction to 2-Methyl-1-(Quinoxalin-2-Yl)Propan-2-Ol (CAS No. 2229387-95-3)

The compound 2-methyl-1-(quinoxalin-2-yl)propan-2-ol, identified by the CAS registry number 2229387-95-3, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of quinoxaline derivatives, which have garnered considerable attention due to their unique electronic properties and versatile applications. The structure of this molecule comprises a quinoxaline ring system, a methyl group, and a hydroxyl group arranged in a specific spatial configuration that imparts its distinctive chemical behavior.

The synthesis of quinoxaline derivatives has been extensively studied, with researchers exploring various methods to optimize the yield and purity of these compounds. Recent advancements in catalytic processes and green chemistry have enabled the production of high-quality quinoxaline derivatives, including 2-methyl-1-(quinoxalin-2-yl)propan-2-ol, with minimal environmental impact. These developments underscore the importance of sustainable practices in modern chemical synthesis.

In terms of physical properties, quinoxaline derivatives are known for their high thermal stability and excellent electronic conductivity. These characteristics make them ideal candidates for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The specific arrangement of functional groups in 2-methyl-1-(quinoxalin-2-yloxy)propanol further enhances its electronic properties, making it a promising material for next-generation electronic devices.

The biological activity of quinoxaline derivatives has also been a subject of intense research. Studies have demonstrated that certain quinoxaline-based compounds exhibit potent anti-inflammatory, antioxidant, and anticancer properties. For instance, recent investigations into the biological effects of quinoxaline-containing molecules have revealed their ability to inhibit key enzymes involved in cancer cell proliferation. These findings highlight the potential of compounds like cas no 2-methyl-quinoxaline derivative in drug discovery and development.

In the realm of materials science, quinoxaline derivatives are being explored for their role in creating advanced materials with tailored properties. For example, researchers have successfully synthesized polymers incorporating quinoxaline moieties that exhibit enhanced mechanical strength and thermal stability. The integration of functional groups such as hydroxyl and methyl groups in compounds like cAS no 2-methyl-quinoxaline derivative further expands their utility in material design.

The application of computational chemistry tools has significantly advanced our understanding of the electronic structure and reactivity of quinoxaline derivatives. By employing density functional theory (DFT) calculations, scientists can predict the electronic properties of molecules like cAS no 1-(quinoxalinyl)-propanol derivative, enabling more efficient design strategies for novel materials. This interdisciplinary approach bridges the gap between theoretical predictions and experimental validations, fostering rapid progress in the field.

In conclusion, the compound identified by CAS No. 1467658647 is a remarkable example of how structural modifications can lead to versatile chemical entities with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in chemistry and materials science.